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Compound of Interest

Compound Name: Lturm34

Cat. No.: B608666 Get Quote

Essential Safety and Handling Guide for Lturm34
This document provides crucial safety and logistical information for the handling, storage, and

disposal of Lturm34 (CAS No. 1879887-96-3), a potent and selective DNA-dependent protein

kinase (DNA-PK) inhibitor. The following procedures are designed for researchers, scientists,

and drug development professionals to ensure a safe laboratory environment.

Compound Data and Physical Properties
Lturm34 is a research chemical used to investigate DNA damage repair pathways and has

shown antiproliferative activity in various tumor cell lines.[1][2][3][4] Its key properties are

summarized below.
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Property Value Source

CAS Number 1879887-96-3 [1][3][4]

Molecular Formula C₂₄H₁₈N₂O₃S [1][4]

Molecular Weight 414.48 g/mol [1][3][4]

Appearance Solid [5]

Purity ≥98% (HPLC) [4]

Solubility
Soluble in DMSO (e.g., up to

60 mg/mL)
[1]

Storage (Solid)
Store at -20°C for up to 3

years.
[1]

Storage (In Solvent)

Store at -80°C for up to 1 year.

Avoid repeated freeze-thaw

cycles.

[1][2]

Personal Protective Equipment (PPE)
Due to the potent biological activity and potential hazards of Lturm34, strict adherence to PPE

protocols is mandatory. The following table outlines the required PPE for handling this

compound.
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PPE Category Specification Purpose

Hand Protection
Double-gloving with nitrile

gloves.

Prevents skin contact and

absorption.

Eye Protection
ANSI-approved safety goggles

with side shields.

Protects eyes from splashes or

aerosolized particles.

Body Protection

A fully buttoned laboratory

coat. Consider a disposable

gown when handling larger

quantities or during potential

spills.

Protects skin and clothing from

contamination.

Respiratory

Use in a well-ventilated area,

preferably a certified chemical

fume hood.

Prevents inhalation of the

powder form of the compound.

Note: These recommendations are based on general best practices for potent, research-grade

compounds. Always consult the specific Safety Data Sheet (SDS) provided by the supplier for

the most accurate and detailed information.

Operational Plan: Safe Handling Workflow
A systematic approach to handling Lturm34 from receipt to disposal is critical to minimize

exposure and ensure safety.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Verification: Confirm the compound name and CAS number match the order.

Storage:

Solid Form: Store the sealed container in a designated, labeled, and temperature-

controlled environment at -20°C.[1]
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Stock Solutions: Once dissolved (e.g., in DMSO), aliquot into smaller volumes in tightly

sealed vials to prevent repeated freeze-thaw cycles and store at -80°C.[1][2]

Preparation of Stock Solutions
Work Area: All weighing and solution preparation must be performed inside a certified

chemical fume hood.

Handling Solid: Use appropriate tools (e.g., anti-static spatulas) to handle the powdered

compound, avoiding the generation of dust.

Dissolution: Add the appropriate solvent (e.g., DMSO) to the solid to achieve the desired

concentration. Sonication may be used to aid dissolution.[1]

Labeling: Clearly label all solution vials with the compound name, concentration, solvent,

date of preparation, and your initials.

Spill Management
Evacuate: If a significant spill occurs, evacuate the immediate area.

Alert: Inform the laboratory supervisor or safety officer.

Containment: For small spills, use an appropriate absorbent material (e.g., chemical

absorbent pads) to contain the spill.

Decontamination: Clean the affected area thoroughly with a suitable solvent (e.g., 70%

ethanol), followed by soap and water.

Waste: All materials used for cleanup must be disposed of as hazardous chemical waste.

Disposal Plan
All waste materials contaminated with Lturm34 must be treated as hazardous chemical waste

and disposed of according to institutional and local regulations.

Solid Waste: This includes empty vials, contaminated gloves, weigh boats, and absorbent

pads. Place these items in a dedicated, sealed, and clearly labeled hazardous waste
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container.

Liquid Waste: Unused or expired solutions of Lturm34, as well as contaminated solvents,

should be collected in a separate, sealed, and labeled hazardous waste container.

Do Not: Never dispose of Lturm34 waste down the drain or in regular trash.
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Safe Handling and Disposal Workflow for Lturm34
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Caption: Workflow for the safe handling and disposal of Lturm34.
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Experimental Protocol: Cell Viability Assay (WST-1
Method)
This protocol provides a detailed methodology to assess the antiproliferative effects of Lturm34
on a selected cancer cell line (e.g., HCT116) using a WST-1 assay.[6][7]

Materials
HCT116 colorectal cancer cells

DMEM culture medium supplemented with 10% FBS and 1% penicillin-streptomycin

Lturm34 stock solution (e.g., 10 mM in DMSO)

WST-1 reagent

96-well microplates

CO₂ incubator (37°C, 5% CO₂)

Microplate reader

Procedure
Cell Seeding:

Trypsinize and count HCT116 cells.

Seed the cells into a 96-well plate at a density of approximately 1,000 cells per well in 100

µL of culture medium.

Incubate the plate overnight at 37°C and 5% CO₂ to allow for cell attachment.[6]

Compound Treatment:

Prepare serial dilutions of Lturm34 in culture medium from the DMSO stock. Ensure the

final DMSO concentration in all wells (including controls) is consistent and non-toxic (e.g.,

<0.1%).
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Remove the old medium from the wells and add 100 µL of the medium containing the

various concentrations of Lturm34 (e.g., 0.125 µM, 0.250 µM, 0.500 µM).[6] Include a

"vehicle control" group treated with medium containing only DMSO.

Incubate the plate for 72 hours.[6]

WST-1 Assay:

After the 72-hour incubation, add 10 µL of WST-1 reagent to each well.

Incubate the plate for an additional 2-4 hours at 37°C.

Gently shake the plate for 1 minute.

Data Acquisition:

Measure the absorbance of each well at 450 nm using a microplate reader. Use 650 nm

as a reference wavelength.

The absorbance is directly proportional to the number of viable cells.

Data Analysis:

Subtract the reference wavelength absorbance from the 450 nm absorbance.

Normalize the data to the vehicle control group to determine the percentage of cell viability

for each concentration of Lturm34.

Plot the results to determine the dose-dependent effect of the compound on cell

proliferation.
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Experimental Workflow for Cell Viability Assay
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Caption: Step-by-step workflow for the Lturm34 cell viability experiment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b608666?utm_src=pdf-body-img
https://www.benchchem.com/product/b608666?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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